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Compound of Interest

Compound Name: Rimonabant-d10

Cat. No.: B594183

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
Rimonabant-d10, a deuterated analog of the cannabinoid receptor antagonist, Rimonabant.
Adherence to these procedures is critical to ensure the safety of laboratory personnel and to
mitigate environmental contamination. Rimonabant and its analogs are classified as hazardous
materials, primarily due to their potential to cause damage to organs through prolonged or
repeated exposure and their high toxicity to aquatic life with long-lasting effects.

Chemical and Hazard Profile

A clear understanding of the chemical properties and associated hazards of Rimonabant-d10
is fundamental to its safe handling and disposal.
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Property Value Source
CAS Number 929221-88-5 [1]
Molecular Formula C22H11Cl3D10N+O [1]
Formula Weight 473.8 g/mol [1]
Formulation Solid [1]
Solubility Soluble in Chloroform [1]
Storage Temperature -20°C [1]
Primary Hazards Harmful if swallowed. [2]

) Very toxic to aquatic life with
Environmental Hazards )
long lasting effects.

Step-by-Step Disposal Protocol

The following protocol outlines the mandatory, step-by-step procedure for the safe disposal of
Rimonabant-d10. This process is designed to minimize exposure and ensure compliance with
environmental regulations.

Personnel Protective Equipment (PPE) Required:

o Chemical-resistant gloves (Nitrile or Neoprene)

o Safety goggles or face shield

e Laboratory coat

Materials Required:

o Designated hazardous waste container (clearly labeled)
o Sealable plastic bags for contaminated solid waste

e Chemical spill kit
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Procedure:

e Segregation of Waste:

o All materials that have come into contact with Rimonabant-d10, including pipette tips,
empty vials, gloves, and other contaminated labware, must be segregated from general
laboratory waste.

o Solutions of Rimonabant-d10, particularly those in halogenated solvents like chloroform,
must be collected in a dedicated, clearly labeled hazardous waste container for
halogenated organic compounds. Do not mix with non-halogenated solvent waste.

e Solid Waste Handling:

o Place all contaminated solid waste (e.g., pipette tips, vials, absorbent paper) into a
sealable, puncture-resistant plastic bag.

o Seal the bag and place it inside the desighated hazardous chemical waste container.

e Liquid Waste Handling:

o Carefully pour liquid waste containing Rimonabant-d10 into a designated, leak-proof
hazardous waste container for halogenated organic solvents.

o Ensure the container is made of a compatible material (e.g., glass or high-density
polyethylene) and has a secure screw-on cap.

o Do not overfill the container; leave at least 10% headspace to allow for expansion.

e Labeling of Waste Containers:

o All hazardous waste containers must be clearly labeled with the words "Hazardous
Waste."

o The label must include the full chemical name ("Rimonabant-d10"), the solvent used
(e.g., "in Chloroform"), the approximate concentration, and the date of accumulation.

o Affix the appropriate hazard pictograms (e.g., Health Hazard, Environmental Hazard).
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o Storage of Hazardous Waste:

o Store the sealed and labeled hazardous waste container in a designated, secure, and
well-ventilated satellite accumulation area.

o Ensure the storage area is away from drains, heat sources, and incompatible chemicals.
e Arranging for Professional Disposal:

o Rimonabant-d10 waste must be disposed of through a licensed hazardous waste
disposal service.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup.

o Under no circumstances should Rimonabant-d10 or its containers be disposed of in the
regular trash or poured down the drain.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Rimonabant-d10 disposal process,
from the point of generation to final disposal.
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Caption: Workflow for the safe disposal of Rimonabant-d10 waste.
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By strictly adhering to these procedures, researchers and laboratory professionals can ensure
the safe and environmentally responsible disposal of Rimonabant-d10, thereby protecting
themselves, their colleagues, and the wider ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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